15-Lipoxygenase Inhibitor 1
15-Lipoxygenase Inhibitor 1
Lipoxygenases (LOs) are non-heme iron-containing dioxygenases that catalyze the oxidation of polyunsaturated fatty acids to generate unsaturated fatty acid hydroperoxides. The immediate products of 15-LO fatty acid oxidation act as mediators in inflammation, thrombosis, and cancer. 15-Lipoxygenases (15-LO) inhibitor 1 is a heterocyclic pyrimidobenzothiazine compound that inhibits 15-LO with an IC50 value of 18 µM. The inhibitor appears to act as an antioxidant, interfering with the redox cycle of 15-LO.
Brand Name:
Vulcanchem
CAS No.:
928853-86-5
VCID:
VC0113461
InChI:
InChI=1S/C16H19N5S/c1-11-14-15(22-13-6-4-3-5-12(13)18-14)19-16(17-11)21-9-7-20(2)8-10-21/h3-6,18H,7-10H2,1-2H3
SMILES:
CC1=C2C(=NC(=N1)N3CCN(CC3)C)SC4=CC=CC=C4N2
Molecular Formula:
C16H19N5S
Molecular Weight:
313.423
15-Lipoxygenase Inhibitor 1
CAS No.: 928853-86-5
Reference Standards
VCID: VC0113461
Molecular Formula: C16H19N5S
Molecular Weight: 313.423
| CAS No. | 928853-86-5 |
|---|---|
| Product Name | 15-Lipoxygenase Inhibitor 1 |
| Molecular Formula | C16H19N5S |
| Molecular Weight | 313.423 |
| IUPAC Name | 4-methyl-2-(4-methylpiperazin-1-yl)-5H-pyrimido[4,5-b][1,4]benzothiazine |
| Standard InChI | InChI=1S/C16H19N5S/c1-11-14-15(22-13-6-4-3-5-12(13)18-14)19-16(17-11)21-9-7-20(2)8-10-21/h3-6,18H,7-10H2,1-2H3 |
| Standard InChIKey | HYPHGMNLWIKEMB-UHFFFAOYSA-N |
| SMILES | CC1=C2C(=NC(=N1)N3CCN(CC3)C)SC4=CC=CC=C4N2 |
| Description | Lipoxygenases (LOs) are non-heme iron-containing dioxygenases that catalyze the oxidation of polyunsaturated fatty acids to generate unsaturated fatty acid hydroperoxides. The immediate products of 15-LO fatty acid oxidation act as mediators in inflammation, thrombosis, and cancer. 15-Lipoxygenases (15-LO) inhibitor 1 is a heterocyclic pyrimidobenzothiazine compound that inhibits 15-LO with an IC50 value of 18 µM. The inhibitor appears to act as an antioxidant, interfering with the redox cycle of 15-LO. |
| Synonyms | 15-LO Inhibitor 1 |
| Reference | 1.Gaffney, B.J. Lipoxygenases: Structural principles and spectroscopy. Annual Reviews of Biophysical and Biomolecular Structure 25, 431-459 (1996). |
| PubChem Compound | 44423602 |
| Last Modified | Nov 11 2021 |
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